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Compound of Interest

Compound Name: 3-Isopropylaniline

Cat. No.: B1630885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of the molecular structure,

properties, synthesis, and spectroscopic characterization of 3-isopropylaniline. It also

explores its relevance as a chemical intermediate in the synthesis of bioactive molecules, with

a focus on kinase inhibitors for cancer therapy.

Molecular Structure and Chemical Properties
3-Isopropylaniline, also known as 3-aminocumene or m-cumidine, is an aromatic amine with

the chemical formula C₉H₁₃N.[1][2] Its structure consists of a benzene ring substituted with an

amino group (-NH₂) and an isopropyl group (-CH(CH₃)₂) at positions 1 and 3, respectively.

The presence of the electron-donating amino and isopropyl groups on the aromatic ring

influences its chemical reactivity and physical properties. The molecule has a molecular weight

of 135.21 g/mol .[1][2]

Below is a diagram of the molecular structure of 3-isopropylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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